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Compound of Interest

Compound Name: Trilaciclib

This guide provides comprehensive safety protocols and logistical information for researchers,
scientists, and drug development professionals handling Trilaciclib. The following procedural
steps are designed to ensure the safe handling, storage, and disposal of this compound in a
laboratory setting.

Hazard Identification and Classification

Trilaciclib is classified with specific hazards that necessitate careful handling.[1]
Understanding these hazards is the foundation for implementing appropriate safety measures.

Hazard Classification GHS Code Description
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

. _ H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation.[1]

GHS: Globally Harmonized System of Classification and Labelling of Chemicals

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and
ensure personal safety when handling Trilaciclib.[2][3]
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PPE Component

Specification

Rationale

Gloves

Two pairs of chemotherapy-
rated, powder-free gloves
(e.g., nitrile) tested to ASTM
D6978 standard.[2][3]

Prevents skin contact and
absorption.[1] Double gloving
provides an additional barrier.

Eye Protection

Safety goggles with side-
shields or a full-face shield.[1]

[4]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

Lab Coat/Gown

Disposable, impermeable,
long-sleeved gown with tight-
fitting cuffs.[1][2]

Protects skin and personal

clothing from contamination.[1]

Respiratory Protection

A NIOSH-certified N95 or
higher respirator.[5]

Required when handling the
powder form outside of a
containment system to prevent

inhalation.

Procedural Handling and Storage

Adherence to strict procedural steps is crucial for the safe handling of Trilaciclib from receipt to
disposal.

Receiving and Storage:

e Upon receipt, inspect the container for any damage or leakage.

o Store in a well-ventilated, designated area away from incompatible materials.
» Follow specific storage temperature requirements as indicated by the supplier.
Preparation and Handling (Aseptic Technigue Recommended):

o Perform all manipulations of Trilaciclib powder, such as weighing and reconstitution, within
a certified chemical fume hood or biological safety cabinet to minimize inhalation exposure.

[2]
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e Ensure a safety shower and eyewash station are readily accessible.[1]
» Before handling, don the appropriate PPE as specified in the table above.

o When reconstituting, gently swirl the vial to dissolve the lyophilized powder; avoid shaking to
prevent aerosolization.[6]

» After handling, thoroughly wash hands and forearms with soap and water, even after wearing
gloves.[1]

o Decontaminate all surfaces and equipment after use.

Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to contain and clean the
area, preventing exposure and environmental contamination.

o Evacuate and Secure: Immediately alert others in the area and evacuate non-essential
personnel. Restrict access to the spill area.

o Don PPE: Before addressing the spill, don the full recommended PPE, including respiratory
protection.[4]

» Containment: For liquid spills, absorb with an inert, absorbent material (e.g., diatomite).[1]
For powder spills, gently cover with damp absorbent material to avoid generating dust.

o Cleanup: Carefully collect the absorbed material and any contaminated debris using
appropriate tools (e.g., scoops, forceps) and place it into a labeled, sealed container for
hazardous waste.

o Decontamination: Clean the spill area thoroughly with an appropriate deactivating agent (see
Disposal Plan) or soap and water.

» Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste
according to institutional and local regulations.[1]

Disposal Plan
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Proper disposal of Trilaciclib and associated waste is critical to prevent environmental
contamination.

o Waste Segregation: All materials contaminated with Trilaciclib, including vials, syringes,
PPE, and cleaning materials, must be segregated into clearly labeled hazardous waste
containers.

» Deactivation Protocol: For deactivation of the active pharmaceutical ingredient (API) and
solutions, a sodium hypochlorite solution can be utilized.

o For Trilaciclib API: A study recommends using a 5% sodium hypochlorite solution at a
ratio of 3 mL per 1 mg of Trilaciclib API, with a minimum exposure time of 20 minutes for
complete deactivation.[7]

o For Trilaciclib Injection (10 mg/mL): Exposure to a 5% sodium hypochlorite solution for 60
minutes is recommended for deactivation.[7]

o Final Disposal: After deactivation, the waste should still be disposed of as hazardous
chemical waste in accordance with local, state, and federal regulations.[1] Do not discharge
into drains or the environment.[1][4]

First Aid Measures

In case of accidental exposure, follow these immediate first aid steps and seek medical
attention.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do.[1][8] Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.[1]
Remove contaminated clothing and shoes.[8]

Seek medical attention if irritation persists.

Move the person to fresh air.[8] If breathing is

Inhalation difficult, provide oxygen or artificial respiration
as needed. Seek immediate medical attention.
Do NOT induce vomiting.[8] Wash out the mouth
) with water if the person is conscious.[8] Never
Ingestion

give anything by mouth to an unconscious

person.[8] Seek immediate medical attention.

Workflow for Safe Handling of Trilaciclib
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Caption: Workflow for the safe handling of Trilaciclib in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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